5-(Trifluoromethyl)-3-((trimethylsilyl)ethynyl)-pyridin-2-amine
Overview
Description
5-(Trifluoromethyl)-3-((trimethylsilyl)ethynyl)-pyridin-2-amine is a chemical compound with the molecular formula C11H12F3NSi and a molecular weight of 243.07 . The trifluoromethyl group plays an increasingly important role in pharmaceuticals, agrochemicals, and materials .
Synthesis Analysis
The synthesis of compounds like this compound often involves trifluoromethylation of carbon-centered radical intermediates . Trifluoromethyl-containing compounds, which have three equivalent C–F bonds, constitute possible starting materials for the synthesis of diverse fluorinated compounds through selective C–F bond activation .Molecular Structure Analysis
The molecular structure of this compound includes a trifluoromethyl group and a trimethylsilyl group attached to a pyridine ring . Further structural analysis may require more specific data such as NMR or X-ray crystallography results.Chemical Reactions Analysis
Trifluoromethylation is a key reaction in the synthesis of this compound . It’s also worth noting that trimethylsilyl trifluoromethanesulfonate is used in various reactions, such as the preparation of powerful Lewis acids and the conversion of carbonyl compounds to their enol ethers .Scientific Research Applications
Chemical Synthesis and Reactions 5-(Trifluoromethyl)-3-((trimethylsilyl)ethynyl)-pyridin-2-amine and its derivatives have been extensively utilized in various chemical synthesis and reaction mechanisms. The compound has been engaged in the deprotonative functionalization of pyridine derivatives with aldehydes, demonstrating efficient reactions under ambient conditions, especially when the pyridine substrates bear electron-withdrawing substituents (Shigeno et al., 2019). Additionally, this chemical has been involved in the synthesis of trifluoromethylated analogues of dihydroorotic acid, where the interaction with trimethylsilyl cyanide plays a crucial role (Sukach et al., 2015).
Crystal Structure Analysis The compound has also been noted in crystal structure analysis. For instance, a study on the crystal structure of 5-(trifluoromethyl)picolinic acid monohydrate reveals a water-bridged hydrogen-bonding network, showcasing the compound's role in forming intricate molecular structures (Ye & Tanski, 2020).
Organic Material Synthesis Moreover, it has been utilized in the synthesis of organic materials, such as the preparation of conjugated ionic polyacetylenes, where the acetylenic bond in 2-ethynylpyridine and its trimethylsilyl derivative is activated, leading to polymers with extensive backbone conjugation (Subramanyam et al., 1993).
Pharmaceutical Product Synthesis Although excluding specific drug use and dosage details, it's noteworthy that this compound acts as an intermediate in the synthesis of pharmaceutical products, emphasizing its role in the pharmaceutical industry's research and development sector (Tao et al., 2022).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
5-(trifluoromethyl)-3-(2-trimethylsilylethynyl)pyridin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13F3N2Si/c1-17(2,3)5-4-8-6-9(11(12,13)14)7-16-10(8)15/h6-7H,1-3H3,(H2,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLSNMJYIWORYMD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(C)C#CC1=C(N=CC(=C1)C(F)(F)F)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13F3N2Si | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40673934 | |
Record name | 5-(Trifluoromethyl)-3-[(trimethylsilyl)ethynyl]pyridin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40673934 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1036027-52-7 | |
Record name | 5-(Trifluoromethyl)-3-[(trimethylsilyl)ethynyl]pyridin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40673934 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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